N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C20H20N4O5/c25-19(17-12-28-14-4-1-2-5-15(14)29-17)21-9-10-23-20(26)24(13-7-8-13)18(22-23)16-6-3-11-27-16/h1-6,11,13,17H,7-10,12H2,(H,21,25)
• InChI Key: WKANTTOZJIGWNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3COC4=CC=CC=C4O3)C5=CC=CO5
• Molecular Formula: C20H20N4O5
• Molecular Weight: 396.4 g/mol
• CAS No.: 1797060-81-1

Description

The compound contains several functional groups and structural features that are of interest in medicinal chemistry. The furan ring is a planar five-member heterocyclic ring with 4 carbon atoms and 1 oxygen atom. Furan derivatives have occupied a unique place in the field of medicinal chemistry and have been used to synthesize a large number of novel chemotherapeutic agents.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan derivatives can be synthesized through various methods. The incorporation of the furan nucleus is an important synthetic strategy in drug discovery.

Chemical Reactions Analysis

Furan is a nonpolar aromatic compound and the presence of the ether oxygen adds polarity as well as the potential for hydrogen bonding. This can improve the pharmacokinetic characteristics of lead molecules and optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antibacterial, Antiurease, and Antioxidant Activities : Compounds similar to the specified chemical, specifically in the 1,2,4-triazole class, have shown effective antiurease and antioxidant activities, as well as potential antibacterial applications (Sokmen et al., 2014).
• Antiallergic Properties : Research on structurally related compounds has revealed potent antiallergic activity, suggesting possible application for the specified chemical in treating allergic reactions (Georgiev et al., 1987).

Chemical Transformation and Synthesis

• Novel Synthesis Methods : Studies have shown unique methods for synthesizing related compounds, indicating the potential for innovative synthesis pathways for the specified chemical (Levai et al., 2002).

Pharmacological Studies

• Serotonin 5-HT4 Receptor Agonistic Activity : Chemicals in the same family have been studied for their effects on serotonin receptors, which could imply similar pharmacological potential for the specified chemical (Kakigami et al., 1998).

Antimicrobial and Antifungal Research

• Antimicrobial and Antifungal Properties : Research on similar compounds has demonstrated antimicrobial and antifungal properties, suggesting potential applications in fighting bacterial and fungal infections (El-Shehry et al., 2020).